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Abstract
Monoazo pigments represent a large and historically significant class of synthetic organic

colorants, characterized by the presence of a single azo chromophore (-N=N-) in their

molecular structure. Since their inception in the late 19th century, they have become

indispensable in a vast array of applications, including printing inks, coatings, plastics, and

artists' materials, offering a wide gamut of yellow, orange, and red hues. This technical guide

provides an in-depth review of the historical development of monoazo pigments, detailing the

key chemical milestones, from the foundational discovery of diazotization to the invention of

major pigment families such as the β-Naphthol, Naphthol AS, and Arylide yellow pigments. It

includes detailed experimental protocols for their synthesis, tabulated quantitative data on their

performance characteristics, and visualized diagrams of synthetic pathways and classification

systems to offer a comprehensive resource for researchers and professionals in the field.
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The story of monoazo pigments is fundamentally linked to the birth of synthetic organic

chemistry. The pivotal discovery that enabled their creation was the diazotization reaction, first

reported by Peter Griess in 1862.[1] This reaction allows for the conversion of a primary

aromatic amine into a reactive diazonium salt. This salt can then be coupled with an electron-

rich nucleophile, such as a phenol or an arylamide, to form a stable azo compound. This two-

step process—diazotization followed by azo coupling—remains the cornerstone of all azo

pigment synthesis.[2]

Monoazo pigments are a subclass of the broader azo pigment family and are defined by

containing only one azo group.[3] They are known for their bright colors, high tinting strength,

and relatively simple structures.[3] Their development marked a significant departure from the

toxic and often less stable inorganic pigments (like lead chromates and vermilion) that had

dominated the color industry for centuries.

Key Historical Milestones and Pigment Classes
The development of monoazo pigments can be traced through a series of key inventions, each

introducing a new class of colorants with distinct properties and applications.

The Dawn of Azo Pigments: β-Naphthol Reds
The earliest commercial monoazo pigments were based on the coupling of diazotized aromatic

amines with β-naphthol. These simple, insoluble pigments provided brilliant red and orange

shades, though their performance properties, particularly lightfastness and solvent bleed, were

often limited.

Para Red (Pigment Red 1): Discovered in 1880 by von Gallois and Ullrich, Para Red is one

of the first azo pigments ever produced.[4][5] It is synthesized by coupling diazotized p-

nitroaniline with β-naphthol.[6] While it produces a brilliant red, it is not very fast to light or

washing.[4]

Toluidine Red (Pigment Red 3): A significant improvement, Toluidine Red was first

synthesized in 1904 in Germany.[6] It is produced from the coupling of diazotized 2-nitro-4-

toluidine with β-naphthol.[6] It offered brighter color and fair lightfastness, finding extensive

use in industrial coatings and enamels, though it has a tendency to bleed in oil-based media.

[6][7]
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Dinitroaniline Orange (Pigment Orange 5): Patented in 1909, this pigment is prepared by

coupling diazotized 2,4-dinitroaniline with β-naphthol, yielding a vibrant orange hue.

A Breakthrough in Yellows: The Arylide (Hansa)
Pigments
A major advancement occurred in the early 20th century with the development of the Arylide

yellows, commercially known as Hansa Yellows. Developed in Germany by Hoechst AG and

patented in 1909, these were the first permanent and non-toxic organic yellow pigments.[8]

They offered a safe and effective alternative to the toxic cadmium yellows.[9] Arylide yellows

are synthesized by coupling diazotized aromatic amines with acetoacetarylides.[8]

Hansa Yellow Light (Pigment Yellow 3): Patented in 1909, PY3 became a widely used lemon

yellow pigment, valued for its brightness and transparency in artists' paints.[2][10]

Hansa Yellow Medium (Pigment Yellow 74): A mid-range, slightly greenish-yellow, PY74 is

one of the most common yellow pigments used in printing inks and coatings due to its high

color strength and good lightfastness.[11]

Enhanced Performance: The Naphthol AS Pigments
The next evolutionary step in monoazo technology was the introduction of Naphthol AS

pigments, patented in 1911 by Laska, Zitscher, and Winther in Germany.[3] These pigments

utilize derivatives of 2-hydroxy-3-naphthoic acid as the coupling component. The resulting

molecular structure provides significantly improved solvent resistance, thermal stability, and

lightfastness compared to the earlier β-naphthol pigments. This class offers a wide range of red

shades and became prevalent in high-quality paints and printing inks from the 1920s onwards.

[3]

A Special Class: Azo Pigment Lakes
Azo lake pigments are formed by precipitating a water-soluble monoazo dye, which contains a

sulfonic acid (-SO₃H) or carboxylic acid (-COOH) group, with a metal salt.[12] This "laking"

process renders the dye insoluble. The choice of the metal cation—typically calcium, barium, or

strontium—influences the final shade and performance properties of the pigment.[12] The first

azo lake, Lithol Red, was reported in 1899.[12]
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Classification of Monoazo Pigments
Monoazo pigments are primarily classified based on the chemical structure of the coupling

component used in their synthesis. This structural difference dictates the final properties of the

pigment, including its color, fastness, and application suitability.

Classification of Monoazo Pigments

Monoazo Pigments

Based on Coupling Component

Acetoacetarylides
(Arylide / Hansa Yellows)

β-Naphthol
(Simple Naphthol Pigments)

Naphthol AS
(Naphthoic Acid Amides)

Soluble Dyes + Metal Salts
(Azo Pigment Lakes)

e.g., Pigment Yellow 3
Pigment Yellow 74

e.g., Pigment Red 1 (Para Red)
Pigment Red 3 (Toluidine Red)

e.g., Pigment Red 170 e.g., Pigment Red 57:1
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Click to download full resolution via product page

Caption: Classification of monoazo pigments based on coupling components.

Quantitative Data Summary
The performance of a pigment is critical for its application. The following tables summarize key

quantitative and qualitative data for historically significant monoazo pigments. Lightfastness is

rated on the Blue Wool Scale, where 8 is extremely lightfast and 1 is fugitive.[13][14]

Table 1: Properties of Key Historical Monoazo Pigments

Pigment
CI Name

Chemical
Class

Year
Discover
ed

Hue

Lightfast
ness
(Blue
Wool
Scale)

Solvent
Resistanc
e

Heat
Stability
(°C)

Pigment

Red 1
β-Naphthol 1880 Bright Red 2-3 (Poor)

Poor

(Bleeds)
~150

Pigment

Red 3
β-Naphthol 1904 Bright Red 4 (Fair)[15] Poor-Fair ~180

Pigment

Yellow 3

Arylide

(Hansa)
1909

Greenish

Yellow

6 (Very

Good)
Fair ~150[16]

Pigment

Yellow 74

Arylide

(Hansa)
~1920s

Greenish

Yellow

6-7 (Good-

Very Good)
Good ~180

Pigment

Red 57:1

Azo Lake

(Ca)
~1900s Bluish Red 4-5 (Fair) Good ~160[12]

Pigment

Red 170

Naphthol

AS
~1920s Bluish Red

6-7 (Good-

Very Good)
Very Good ~220

Experimental Protocols
The synthesis of all monoazo pigments follows a fundamental two-stage workflow: diazotization

of a primary aromatic amine followed by the azo coupling of the resulting diazonium salt with a
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coupling component.
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General Synthesis Workflow for Monoazo Pigments

Stage 1: Diazotization

Stage 2: Azo Coupling

Stage 3: Finishing

Primary Aromatic Amine
(Ar-NH2)

Reaction at 0-5°C

Sodium Nitrite
(NaNO2)

Mineral Acid
(e.g., HCl)

Diazonium Salt Solution
([Ar-N≡N]+Cl-)

Coupling Reaction

Add slowly

Coupling Component
(e.g., β-Naphthol)

Alkali
(e.g., NaOH)

Crude Pigment Slurry

Filtration & Washing

Drying & Grinding

Final Pigment Powder
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Synthesis of Para Red (Pigment Red 1)

p-Nitroaniline

Diazonium Salt
Intermediate

NaNO₂, HCl
0-5°C

β-Naphthol Naphthoxide Ion

NaOH (aq)

Para Red (Pigment Red 1)Azo Coupling

Azo Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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